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Compound of Interest

Compound Name: Poloxipan

Cat. No.: B1678976

Executive Summary

This document provides a detailed technical overview of Poloxipan, a chemical entity identified
by the CAS number 1239513-63-3. At present, publicly accessible scientific literature and
patent databases contain limited information regarding this compound. This guide synthesizes
the available data, primarily from chemical supplier listings, and outlines the current knowledge
landscape. The molecular formula of Poloxipan is C14H10BrN3OsS, and it has a molecular
weight of 380.22 g/mol .[1] Further in-depth research and experimental data are required to
fully characterize its physicochemical properties, mechanism of action, and potential
therapeutic applications.

Physicochemical Properties

Quantitative data on the physicochemical properties of Poloxipan are not extensively available
in the public domain. The following table summarizes the basic information that has been
identified.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1678976?utm_src=pdf-interest
https://www.benchchem.com/product/b1678976?utm_src=pdf-body
https://www.benchchem.com/product/b1678976?utm_src=pdf-body
http://glixxlabs.com/chemical-products/bioactive-screen-leads_p5/GLXC-27780
https://www.benchchem.com/product/b1678976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 1239513-63-3 Chemical Suppliers
Molecular Formula C14H10BrNsOsS [1]

Molecular Weight 380.22 g/mol [1]

Purity Typically offered at 298% [1]

Physical Appearance Not specified

Solubility Not specified

Melting Point Not specified

Boiling Point Not specified

Storage Conditions

Recommended at -20°C

[2]

Synthesis and Characterization

Detailed experimental protocols for the synthesis and characterization of Poloxipan are not

currently described in published scientific literature. Chemical suppliers list the compound,

indicating its synthesis is feasible, but proprietary methods are likely employed.

A hypothetical synthetic workflow for a molecule with the general structural features suggested

by the molecular formula might involve a multi-step process.

Hypothetical High-Level Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Poloxipan (CAS Number:
1239513-63-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678976#poloxipan-cas-number-1239513-63-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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